Cas no 1785522-91-9 (4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine)

• Product Name: 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine
• CAS No: 1785522-91-9
• MF: C₆H₁₂F₃NO
• MW: 171.160792350769
• CID: 6512120
• PubChem ID: 105434672
• Update Time: 2025-05-25

4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine
• EN300-1928202
• 1785522-91-9

• Inchi： 1S/C6H12F3NO/c1-5(4-10,11-2)3-6(7,8)9/h3-4,10H2,1-2H3
• InChI Key： BLUOORNKBVNMFK-UHFFFAOYSA-N
• SMILES： FC(CC(C)(CN)OC)(F)F

Computed Properties

• Exact Mass: 171.08709849g/mol
• Monoisotopic Mass: 171.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine

4,4,4-Trifluoro-2-Methoxy-2-Methylbutan-1-Amine: A Comprehensive Overview

The compound 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine (CAS No. 1785522-91-9) is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry, agricultural chemistry, and materials science due to its potential applications in drug development and advanced material synthesis. Recent studies have highlighted its role as a versatile building block in the construction of bioactive molecules and its ability to enhance the efficacy of certain chemical processes.

The molecular structure of 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine is characterized by a central butane chain with a trifluoromethyl group at the 4-position and a methoxy group at the 2-position. The presence of these substituents imparts unique electronic and steric properties to the molecule. The trifluoromethyl group contributes to the compound's stability and lipophilicity, while the methoxy group enhances its solubility in polar solvents. These characteristics make it an ideal candidate for use in drug delivery systems and catalytic processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the regiochemistry and stereochemistry of the product. This method has been optimized to achieve high yields and excellent purity levels, making it suitable for large-scale production.

In terms of applications, 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine has been extensively studied for its potential as a precursor in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel inhibitors for enzyme targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to form stable amide bonds has also made it valuable in peptide synthesis and drug design.

Beyond its role in pharmaceuticals, 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amine has found applications in the field of materials science. Its unique electronic properties make it an attractive candidate for use in organic electronics and optoelectronic devices. Recent studies have demonstrated its potential as a dopant in organic light-emitting diodes (OLEDs), where it enhances device efficiency and stability.

The environmental impact of 4,4,4-trifluoro-2-methoxy-2-methylbutan-1-amines has also been a topic of interest among researchers. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term environmental fate and potential risks.

In conclusion, 4,4,4-trifluoro-2-methoxy-2-methylbutan--1-amines is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features and functional properties make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.